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Since the first successful deployment of a robotic rover on Mars in 1997, NASA's Jet

Propulsion Laboratory (JPL) has sent a succession of increasingly sophisticated mobile

laboratories to explore the Red Planet. Each rover, from the diminutive Sojourner to the highly

advanced Perseverance, has been equipped with a unique suite of scientific instruments

designed to analyze the Martian environment, geology, and potential for past life. This guide

provides a comparative analysis of the scientific instruments on board the five primary Mars

rovers: Sojourner, Spirit and Opportunity (Mars Exploration Rovers - MER), Curiosity (Mars

Science Laboratory - MSL), and Perseverance (Mars 2020).

This comprehensive overview is intended for researchers, scientists, and professionals in

related fields, offering a detailed look at the capabilities of these instruments, the evolution of

their design, and the experimental protocols employed in their use. Quantitative data is

summarized in comparative tables, and key experimental workflows and the evolution of

instrument suites are visualized through diagrams.

Evolution of Scientific Payloads
The scientific payloads of the Mars rovers have evolved significantly, reflecting advancements

in technology and a deeper understanding of the Martian environment. Early missions focused

on demonstrating the feasibility of roving on Mars and conducting initial compositional

analyses. Later missions have carried more complex suites of instruments capable of in-depth
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mineralogical and organic compound detection, paving the way for future sample return

missions.
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Figure 1: Evolution of Key Scientific Instrument Suites on Mars Rovers.

Comparative Data of Scientific Instruments
The following tables provide a quantitative comparison of the key scientific instruments across

the five generations of Mars rovers.

Cameras
Remote sensing and contextual imaging are fundamental to all rover missions. The camera

systems have seen significant advancements in resolution, color capabilities, and 3D imaging.

Instrument Rover Type Resolution
Focal
Length

Field of
View (FOV)

Imagers Sojourner
2 B&W, 1

Color

484 x 768

pixels
- -

Pancam
Spirit &

Opportunity

Panoramic

Camera

1024 x 1024

pixels[1][2]
43 mm[1][2]

16° x 16°[1]

[2]

Mastcam Curiosity Mast Camera
1600 x 1200

pixels[3]

34 mm & 100

mm[3]
15° & 5.1°[3]

Mastcam-Z Perseverance
Mast Camera

(Zoom)

1600 x 1200

pixels

28-110 mm

(zoom)
25.5° - 6.2°

Microscopic

Imager

Spirit &

Opportunity

Microscopic

Imager

1024 x 1024

pixels
- 31 µm/pixel

MAHLI Curiosity
Mars Hand

Lens Imager

1600 x 1200

pixels[3]

18.3 - 21.3

mm[3]

33.8° - 38.5°

[3]

WATSON Perseverance

Wide Angle

Topographic

Sensor for

Operations

and

eNgineering

1600 x 1200

pixels
-

15.9

µm/pixel[4]
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Spectrometers
Spectrometers are crucial for determining the elemental and mineralogical composition of

Martian rocks and soil. The capabilities of these instruments have expanded from basic

elemental analysis to include the detection of organic molecules.
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Instrument Rover Type
Spectral
Range/Energy

Key Features

APXS Sojourner
Alpha Particle X-

ray Spectrometer

Alpha particles:

5.8 MeV[5]

Determined

elemental

composition of

rocks and soil.[5]

APXS
Spirit &

Opportunity

Alpha Particle X-

ray Spectrometer
-

Improved

sensitivity over

Sojourner's

APXS.

Mössbauer

Spectrometer

Spirit &

Opportunity

Miniature

Thermal

Emission

Spectrometer

-

Studied the

mineralogy of

iron-bearing

rocks and soils.

Mini-TES
Spirit &

Opportunity

Miniature

Thermal

Emission

Spectrometer

5-29 µm

Identified

minerals from

their thermal

infrared spectra.

APXS Curiosity
Alpha Particle X-

ray Spectrometer
-

Further improved

sensitivity and

faster analysis

time.

ChemCam Curiosity
Chemistry and

Camera
240-850 nm[6]

Laser-Induced

Breakdown

Spectroscopy

(LIBS) for remote

elemental

analysis.[7][8]

CheMin Curiosity
Chemistry and

Mineralogy
-

X-ray diffraction

and fluorescence

for definitive

mineralogy.
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SAM Curiosity
Sample Analysis

at Mars
-

Suite of

instruments to

analyze gases

from heated

samples for

organic

molecules.

SuperCam Perseverance SuperCam

LIBS: 240-850

nm; Raman: 532

nm laser; VISIR:

0.4-0.85 µm &

1.3-2.6 µm

LIBS, Raman,

and infrared

spectroscopy for

remote analysis

of mineralogy

and organic

molecules.[9]

PIXL Perseverance

Planetary

Instrument for X-

ray

Lithochemistry

X-ray

fluorescence

Micro-focus X-

ray fluorescence

for detailed

elemental

mapping of rock

textures.[10][11]

SHERLOC Perseverance

Scanning

Habitable

Environments

with Raman &

Luminescence

for Organics &

Chemicals

Deep UV Raman

& Fluorescence

Fine-scale

detection of

minerals and

organic

molecules.[10]

Experimental Protocols
The execution of scientific investigations on Mars follows carefully planned experimental

protocols. These protocols are designed to maximize the scientific return from each instrument

while operating under the constraints of power, time, and data volume.

Typical Surface Analysis Workflow
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A typical workflow for analyzing a rock target with a modern rover like Curiosity or

Perseverance involves a sequence of observations with different instruments, each providing a

piece of the scientific puzzle.
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Figure 2: A Generalized Experimental Workflow for Surface Science on the Perseverance
Rover.

Detailed Methodologies
1. Target Selection and Remote Characterization:

Mastcam-Z/Mastcam: The process begins with panoramic and multispectral imaging of the

surrounding terrain to identify geological features of interest.[4] For a specific rock target,

high-resolution stereo images are acquired to assess its morphology and context.

SuperCam/ChemCam: The laser is then used to remotely analyze the elemental composition

of the target from a distance.[9][12] The laser fires multiple shots at a single point to remove

dust and analyze the underlying rock.[7] The emitted light is captured and analyzed by the

spectrometers to determine the elemental composition.[8][13] The Remote Micro-Imager

(RMI) provides high-resolution context images of the laser spots.[13]

2. In-Situ Analysis with the Robotic Arm:

Abrasion: For many rock targets, the Rock Abrasion Tool (RAT) on Spirit and Opportunity, or

the drill on Curiosity and Perseverance, is used to grind away the outer surface to expose

fresh, unweathered material.

Microscopic Imaging (MAHLI/WATSON): The microscopic imager is then placed close to the

abraded surface to obtain high-resolution images of the rock's texture, grain size, and

mineralogy.[3]

Elemental and Mineralogical Analysis (APXS, PIXL, SHERLOC):

The APXS is placed in contact with the surface to determine the abundance of major and

minor elements.[14] The analysis typically takes several hours.[15]

PIXL uses a focused X-ray beam to scan the surface and create detailed maps of

elemental composition, correlating chemistry with texture.[11][16][17] An adaptive

sampling technique can be used to spend more time on points of interest.[2][18]

SHERLOC uses an ultraviolet laser to generate Raman and fluorescence spectra, creating

maps of mineralogy and organic molecule distribution.[1][7] The rover's robotic arm can be
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commanded in small, quarter-millimeter steps to achieve the optimal focus for SHERLOC.

[3][6]

3. Sample Collection and Caching (Perseverance):

Based on the data from the suite of in-situ instruments, a decision is made whether to collect

a rock core sample.

The coring drill acquires a sample, which is then sealed in a sample tube.

The tube is stored in the rover's chassis for potential future return to Earth by a subsequent

mission.

Conclusion
The scientific instruments aboard NASA's Mars rovers have dramatically advanced our

understanding of the Red Planet. From the pioneering elemental analysis of Sojourner's APXS

to the sophisticated organic molecule detection of Perseverance's SHERLOC and SuperCam,

each generation of instruments has built upon the last, enabling more complex and nuanced

scientific investigations. The carefully orchestrated experimental protocols allow for a

synergistic use of the instrument suite, providing a comprehensive characterization of the

Martian surface. The data collected by these remarkable robotic geologists continue to fuel new

discoveries and bring us closer to answering the fundamental question of whether life ever

existed on Mars.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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